Cas no 1698671-73-6 (3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1698671-73-6
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5846186
• PubChem ID: 130488408
• Update Time: 2025-06-15

3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• 1698671-73-6
• EN300-1964875

• Inchi： 1S/C9H12ClNS/c1-9(2)7(8(9)11)6-3-5(10)4-12-6/h3-4,7-8H,11H2,1-2H3
• InChI Key： NBOHPQSTJQPMLT-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1698671-73-6)

The compound 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1698671-73-6) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its distinctive combination of a cyclopropane ring, a chlorothiophene moiety, and an amine functional group makes it a versatile intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the most intriguing aspects of 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine is its role in the development of novel therapeutic agents. The presence of the chlorothiophene group, a common motif in bioactive compounds, suggests potential interactions with biological targets. This has led to its investigation in the context of central nervous system (CNS) disorders, a hot topic in modern pharmacology. The cyclopropane ring, known for its strain and unique electronic properties, further enhances the molecule's reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry.

In addition to its pharmaceutical applications, 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine has also been studied for its potential in agrochemicals. The chlorothiophene moiety is often associated with pesticidal and herbicidal activity, aligning with the growing demand for sustainable and efficient crop protection solutions. This dual applicability in both human health and agriculture underscores the compound's versatility and broad relevance.

The synthesis of 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine typically involves multi-step organic reactions, including cyclopropanation and amination processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods and solvent-free conditions. These innovations not only improve the efficiency of production but also align with the global push toward environmentally friendly chemical manufacturing.

From a structural perspective, the 2,2-dimethylcyclopropane core of this compound contributes to its stability and conformational rigidity. This feature is particularly advantageous in drug design, where rigid frameworks often lead to improved pharmacokinetic properties. The amine group, on the other hand, provides a handle for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

Given the increasing interest in small-molecule therapeutics, 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine has also been explored in the context of targeted drug delivery systems. Its ability to penetrate cell membranes and interact with specific proteins makes it a promising candidate for precision medicine applications. This aligns with the broader trend toward personalized healthcare, a topic that continues to dominate scientific and public discourse.

In summary, 3-(4-chlorothiophen-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1698671-73-6) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional nature make it a valuable tool for researchers across various disciplines. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.